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Compound of Interest

Compound Name: FK-788

Cat. No.: B1243076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, operation, and disposal of FK-
788 (CAS 227951-89-5), a potent prostacyclin (PGI₂) and IP receptor agonist. Given the

absence of a specific Safety Data Sheet (SDS) for FK-788, the following recommendations are

based on best practices for handling potent, research-grade bicyclic compounds.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety

when working with FK-788. The selection of PPE should be based on a thorough risk

assessment of the specific procedures being performed.
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PPE Category Recommended Equipment
Specifications and
Rationale

Eye Protection
Safety glasses with side

shields or goggles

Protects against splashes and

airborne particles.

Hand Protection Nitrile gloves

Provides a barrier against skin

contact. Double-gloving is

recommended for enhanced

protection, especially when

handling concentrated

solutions.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

Minimizes inhalation of any

aerosols or dust. For

procedures with a high risk of

aerosolization, a fitted

respirator may be necessary.

Operational and Disposal Plans
Handling and Storage:

Engineering Controls: All work with FK-788, especially the handling of stock solutions and

weighing of the solid compound, should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Storage: FK-788 should be stored in a tightly sealed, clearly labeled container in a cool, dry,

and well-ventilated area, away from incompatible materials.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.

Spill Management:

Evacuate: Clear the immediate area of all personnel.
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Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect: Carefully sweep or scoop up the absorbed material into a designated, labeled waste

container.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Dispose: Treat all spill cleanup materials as hazardous waste.

Disposal Plan:

All waste materials contaminated with FK-788, including empty containers, contaminated PPE,

and spill cleanup materials, must be disposed of as hazardous chemical waste.

Segregation: Collect all FK-788 waste in a dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the chemical

name "FK-788," and any other relevant hazard information.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor. Do not dispose of FK-788 down the drain or in regular trash.

Quantitative Data
The biological activity of FK-788 as a PGI₂ and IP receptor agonist has been quantified,

providing key metrics for its potency.
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Parameter Value Description

IC₅₀ 18 nM

The half-maximal inhibitory

concentration, indicating the

concentration of FK-788

required to inhibit 50% of a

specific biological process.

Ki 20 nM

The inhibition constant,

representing the binding

affinity of FK-788 to the human

recombinant IP receptor.

PGI₂ Signaling Pathway
FK-788 functions as an agonist for the prostacyclin (IP) receptor. The binding of FK-788 to this

G-protein coupled receptor initiates a signaling cascade that leads to various physiological

effects, primarily vasodilation and inhibition of platelet aggregation.
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Caption: PGI₂ Signaling Pathway Activated by FK-788.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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